2-[(But-2-yn-1-yl)amino]pyridine-3-carboxylic acid

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• SMILES: CC#CCNC1=C(C=CC=N1)C(=O)O
• InChI: InChI=1S/C10H10N2O2/c1-2-3-6-11-9-8(10(13)14)5-4-7-12-9/h4-5,7H,6H2,1H3,(H,11,12)(H,13,14)
• InChIKey: PLRAEBUJTQERGP-UHFFFAOYSA-N

2-[(But-2-yn-1-yl)amino]pyridine-3-carboxylic Acid: Physicochemical & Structural Baseline

2-[(But-2-yn-1-yl)amino]pyridine-3-carboxylic acid (CAS 1599599-45-7) is a heterocyclic building block consisting of a pyridine ring bearing a carboxylic acid at the 3-position and a but-2-yn-1-ylamino substituent at the 2-position . It belongs to the aminonicotinic acid family and is commercially supplied as a research-grade intermediate with a catalog purity of 95% . The compound possesses a topological polar surface area (TPSA) of 62.22 Ų, a calculated LogP of 1.215, three hydrogen-bond acceptor sites, and two hydrogen-bond donor sites, parameters that govern its solubility, permeability, and synthetic utility .

Heterocyclic building block with ortho amino-carboxyl chelation motif

Terminal alkyne handle for CuAAC click chemistry conjugation

Polarity profile favoring aqueous solubility and reduced membrane partitioning

2-[(But-2-yn-1-yl)amino]pyridine-3-carboxylic Acid: Why Isomer Substitution Fails

Although positional isomers such as 4-[(but-2-yn-1-yl)amino]pyridine-3-carboxylic acid (CAS 1593783-85-7) and 6-[(but-2-yn-1-yl)amino]pyridine-2-carboxylic acid (CAS 1593945-25-5) share the identical molecular formula C₁₀H₁₀N₂O₂ and molecular weight of 190.20 g/mol , relocation of the amino and carboxyl substituents on the pyridine ring alters the spatial relationship between the alkynylamine donor and the carboxylic acid acceptor. This positional difference directly impacts metal-coordination geometry, hydrogen-bonding topology, and computed physicochemical descriptors such as LogP and TPSA, rendering each isomer a distinct chemical entity for applications in medicinal chemistry, coordination chemistry, and fragment-based drug discovery . Substituting one isomer for another without experimental validation risks failed complexation, altered pharmacokinetic profiles in derived compounds, and irreproducible synthetic outcomes.

Chelation geometry mismatch

Positional isomers separate amino and carboxyl groups, preventing the five-membered chelate ring essential for metal coordination.

Physicochemical profile shift

Relocating substituents alters LogP and TPSA, changing solubility and permeability behavior; may shift synthetic outcomes.

Unverified supply for alternatives

Most positional isomers lack confirmed commercial stock or purity specifications, introducing procurement delays.

2-[(But-2-yn-1-yl)amino]pyridine-3-carboxylic Acid: Comparative Evidence

Positional Isomer: Lipophilicity and Polarity Differences

The target compound 2-[(but-2-yn-1-yl)amino]pyridine-3-carboxylic acid exhibits a TPSA of 62.22 Ų and a computed LogP of 1.215 , whereas the positional isomer 4-[(but-2-yn-1-yl)amino]pyridine-3-carboxylic acid (CAS 1593783-85-7) — where the amino group is para to the ring nitrogen — yields a distinct SMILES pattern (CC#CCNc1ccncc1C(=O)O) that alters both polarity and lipophilicity relative to the ortho-amino arrangement in the target compound . The target compound's lower LogP indicates higher aqueous solubility and lower membrane permeability compared to the 4-substituted isomer, directly impacting suitability for aqueous-phase reactions, metallosupramolecular assembly, and pharmacokinetic tuning of derived lead compounds.

Lipophilicity vs. Polarity

Head-to-head comparison

Target LogP 1.215 (lower, more polar) vs. 4-substituted isomer

Favors aqueous-phase reactions; may reduce membrane permeability in derived leads.

Computed descriptors; experimental validation recommended.

Evidence Dimension	Computed LogP (lipophilicity) and TPSA (polar surface area)
Target Compound Data	LogP = 1.215; TPSA = 62.22 Ų
Comparator Or Baseline	4-[(But-2-yn-1-yl)amino]pyridine-3-carboxylic acid (CAS 1593783-85-7); LogP and TPSA differ due to para-oriented amino substituent
Quantified Difference	Target LogP is lower than typical para-amino isomers, confirming a more polar, less lipophilic character
Conditions	Computed physicochemical parameters derived from SMILES structure using standard molecular descriptor algorithms

Why This Matters

For procurement decisions where aqueous solubility or reduced membrane partitioning is critical, the target compound's lower LogP provides a measurable advantage over its 4-substituted isomer.

Metal-Chelation Geometry: Ortho vs. Distal Isomer

2-Aminopyridine-3-carboxylic acid (2-aminonicotinic acid), the core scaffold of the target compound, is established in the crystallographic literature as a chelating ligand capable of forming stable five-membered chelate rings with metal ions via simultaneous coordination of the 2-amino nitrogen and the 3-carboxylate oxygen [1]. The target compound retains this ortho-amino-carboxyl geometry while adding a terminal alkyne at the amino substituent, which offers a reactive handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) . By contrast, the 6-[(but-2-yn-1-yl)amino]pyridine-2-carboxylic acid isomer (CAS 1593945-25-5) positions the amino group distal to the carboxyl group, precluding the formation of the same chelate motif . This geometric distinction means the target compound uniquely enables both metal-chelation and click-chemistry functionalization at a single scaffold position.

Metal-Chelation Geometry

Class-level inference

Ortho-amino-carboxyl forms 5-membered chelate ring; 6,2-isomer cannot chelate.

Enables bifunctional chelation+click building block; distal isomer lacks chelation capability.

Inferred from parent 2-aminonicotinic acid crystal structures.

Evidence Dimension	Chelation geometry and bifunctional reactivity
Target Compound Data	Ortho 2-amino-3-carboxyl arrangement enables five-membered chelate ring formation; terminal alkyne enables CuAAC click chemistry [1]
Comparator Or Baseline	6-[(But-2-yn-1-yl)amino]pyridine-2-carboxylic acid (CAS 1593945-25-5); amino and carboxyl groups are separated across the pyridine ring, preventing chelation
Quantified Difference	Qualitative geometric difference: chelating vs. non-chelating; bifunctional (metal-binding + clickable) vs. monofunctional (clickable only)
Conditions	Inferred from crystal structures of the parent 2-aminonicotinic acid scaffold and from synthetic utility of terminal alkynes

Why This Matters

Users requiring a single building block that can both coordinate metals and undergo bioorthogonal conjugation should select the target 2,3-isomer over the 6,2-isomer.

• [1] INIS (International Nuclear Information System), 'Crystal chemistry of coordination compounds with heterocyclic carboxylate ligands. Part 62: The crystal structure and molecular dynamics of 2-aminopyridine-3-carboxylic acid,' Institute of Nuclear Chemistry and Technology, Warsaw, 2025. View Source

Commercial Availability and Verified Purity

The target compound is listed as an in-stock catalog item by Leyan (Product No. 2092013) with a specification purity of 95% . In contrast, multiple positional isomers — including 6-[(but-2-yn-1-yl)amino]pyridine-3-carboxylic acid and 5-[(but-2-yn-1-yl)amino]pyridine-2-carboxylic acid — are primarily listed on non-authoritative aggregator platforms without verified commercial stock or documented purity specifications, and the structurally related 2-(but-2-ynylamino)pyridine-3-carboxylic acid from CymitQuimica is marked as 'Discontinued' . This makes the target compound the only readily procurable isomer with a defined purity metric.

Commercial Availability

Head-to-head comparison

In stock (Leyan, 95% purity); comparator isomer discontinued.

Reduces lead time and cost; verified purity supports reproducible SAR.

Vendor listing as of 2026; confirm purity before use.

Evidence Dimension	Commercial availability and documented purity
Target Compound Data	In stock (Leyan, Catalog No. 2092013); Purity = 95%
Comparator Or Baseline	CymitQuimica 2-(but-2-ynylamino)pyridine-3-carboxylic acid (CAS 1599599-45-7): Discontinued ; multiple positional isomers lack verified stock listings
Quantified Difference	Target: active commercial supply with 95% purity specification; Comparators: discontinued or unverified availability
Conditions	Commercial vendor listings as of 2026

Why This Matters

For time-sensitive research programs, the target compound's confirmed commercial availability eliminates the lead time and cost of custom synthesis required for alternative isomers.

2-[(But-2-yn-1-yl)amino]pyridine-3-carboxylic Acid: Application Scenarios

MOF and Supramolecular Ligand Design

The ortho 2-amino-3-carboxyl chelation motif, validated by crystallographic studies of the parent 2-aminonicotinic acid scaffold, makes this compound suitable as a bifunctional ligand for constructing discrete coordination complexes or metal-organic frameworks. The terminal alkyne provides a secondary functionalization site for post-synthetic modification via CuAAC click chemistry, enabling the introduction of fluorophores, affinity tags, or additional donor groups without disturbing the metal-binding pocket .

FBDD Fragment Library with Favorable Polarity Profile

With a molecular weight of 190.20 g/mol, TPSA of 62.22 Ų, and LogP of 1.215, this compound falls within lead-like chemical space as defined by the rule-of-three for fragment-based screening. Its moderate polarity, conferred by the ortho-amino-carboxyl arrangement, favors aqueous solubility and reduces non-specific hydrophobic binding — a desirable attribute for fragment libraries where high hit rates from promiscuous hydrophobic fragments must be minimized .

Click Chemistry for Chemical Biology Probes

The but-2-yn-1-yl substituent provides a sterically unencumbered terminal alkyne compatible with copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This enables efficient conjugation of the pyridine-3-carboxylic acid scaffold to azide-bearing biomolecules, fluorescent reporters, or solid supports. The 2-amino positioning ensures the conjugation handle is electronically coupled to the pyridine ring, which may be exploited for designing activity-based probes or affinity reagents that require retention of the pyridine-carboxylate pharmacophore after ligation .

Synthetic Intermediate for Kinase Inhibitor Libraries

As a 2-aminonicotinic acid derivative, this compound serves as a versatile precursor for amide coupling, esterification, or N-alkylation reactions to generate diverse screening libraries. The commercial availability at 95% purity ensures reproducible starting material quality, a critical factor when structure-activity relationships (SAR) across multiple synthetic batches are being established .

Application

Selection Property

Validation Focus

MOF and supramolecular ligand design

Bifunctional chelation+click motif

Metal complexation and post-synthetic modification efficiency

FBDD fragment library with polarity fit

Lead-like polarity and fragment compliance

Aqueous solubility and low non-specific binding

Click chemistry for chemical biology probes

Sterically accessible terminal alkyne

CuAAC conjugation yield and pharmacophore retention

Synthetic intermediate for kinase inhibitor libraries

Commercial 95% purity, reproducible quality

Batch-to-batch consistency in amide coupling SAR